Cas no 42867-77-6 ( )

• Product Name: &nbsp
• CAS No: 42867-77-6
• MF: C₁₄H₁₉N₅O₅
• MW: 337.331162691116
• CID: 928526
• PubChem ID: 270266
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [4-(6-aminopurin-9-yl)-2-ethoxy-2-methyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl]methanol
• [2-(6-aminopurin-9-yl)-7-ethoxy-7-methyl-3,6,8-trioxabicyclo[3.3.0]oct-4-yl]methanol
• 2,3'-O-Ethoxyethylideneadenosine
• 2',3'-O-ethoxymethylidene adenosine
• 9-[2,3-o-(1-ethoxyethylidene)pentofuranosyl]-9h-purin-6-amine
• AC1L6O86
• AC1Q5639
• AG-J-53685
• AR-1H5318
• CTK1D7870
• NSC112527
• NSC-112527
• DTXSID90296899
• 42867-77-6
•  

• Inchi： 1S/C14H19N5O5/c1-3-21-14(2)23-9-7(4-20)22-13(10(9)24-14)19-6-18-8-11(15)16-5-17-12(8)19/h5-7,9-10,13,20H,3-4H2,1-2H3,(H2,15,16,17)
• InChI Key： DELSCFHJWHDSFA-UHFFFAOYSA-N
• SMILES： O1C(CO)C2C(C1N1C=NC3C(N)=NC=NC1=3)OC(C)(OCC)O2

Computed Properties

• Exact Mass: 337.13877
• Monoisotopic Mass: 337.13861872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 126.77
• LogP: 0.37360